![molecular formula C15H13N7O B5627385 3-{5-[2-(1H-imidazol-4-yl)-1-(1H-pyrrol-1-yl)ethyl]-1,2,4-oxadiazol-3-yl}pyridazine](/img/structure/B5627385.png)
3-{5-[2-(1H-imidazol-4-yl)-1-(1H-pyrrol-1-yl)ethyl]-1,2,4-oxadiazol-3-yl}pyridazine
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Overview
Description
The compound is part of a broader class of heterocyclic compounds that have been explored for their unique chemical structures and properties. These compounds, including pyrazoloylhydroximoyl chlorides, oxadiazoles, and pyridazines, are synthesized through various chemical reactions involving heteroatoms and multifunctional groups, leading to a wide range of potential applications in chemistry and materials science.
Synthesis Analysis
The synthesis of related heterocyclic compounds typically involves reactions with hydrazines, hydroximoyl chlorides, and active methylene compounds. For instance, the synthesis of pyrazolo[3,4-d]pyridazines and imidazo[1,2-a]pyrimidines is achieved through reactions that form complex structures with significant potential in various fields, including materials science and pharmaceuticals (Zohdi, Osman, & Abdelhamid, 1997); (Ogurtsov et al., 2018).
Molecular Structure Analysis
The molecular structure of similar compounds is characterized by complex heterocyclic frameworks. Single-crystal X-ray diffraction analysis often reveals planar molecules with unique bond lengths and angles, contributing to their potential applications in designing new materials and drugs (Ogurtsov et al., 2018).
Chemical Reactions and Properties
These compounds undergo various chemical reactions, including cycloadditions and acylating ring-opening reactions, leading to the formation of oligoheterocycles with diverse functional groups. Their reactivity is essential for further modifications and applications in different chemical processes (Sauer et al., 2001).
Physical Properties Analysis
The physical properties of these compounds, such as thermal stability and crystal density, are crucial for their application in various fields. Some compounds exhibit low thermal stability but high crystal density, making them interesting for applications requiring high-energy materials with specific physical characteristics (Ogurtsov et al., 2018).
properties
IUPAC Name |
5-[2-(1H-imidazol-5-yl)-1-pyrrol-1-ylethyl]-3-pyridazin-3-yl-1,2,4-oxadiazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H13N7O/c1-2-7-22(6-1)13(8-11-9-16-10-17-11)15-19-14(21-23-15)12-4-3-5-18-20-12/h1-7,9-10,13H,8H2,(H,16,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XDGGCJFZOMCJHZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN(C=C1)C(CC2=CN=CN2)C3=NC(=NO3)C4=NN=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H13N7O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
307.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-{5-[2-(1H-imidazol-4-yl)-1-(1H-pyrrol-1-yl)ethyl]-1,2,4-oxadiazol-3-yl}pyridazine |
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